![molecular formula C27H18FN3O2 B4699241 N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]-2-fluorobenzamide](/img/structure/B4699241.png)
N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]-2-fluorobenzamide
Overview
Description
N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]-2-fluorobenzamide, also known as BF-168, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BF-168 belongs to the class of benzimidazole derivatives and has been found to exhibit potent antitumor and anti-inflammatory activities.
Mechanism of Action
The mechanism of action of N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]-2-fluorobenzamide is not fully understood. However, it has been proposed that this compound exerts its antitumor activity by inhibiting the activity of the enzyme topoisomerase IIα, which is essential for DNA replication and cell division. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. The anti-inflammatory activity of this compound is believed to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have a low toxicity profile and does not exhibit significant adverse effects on normal cells. In addition to its antitumor and anti-inflammatory activities, this compound has also been found to possess antioxidant properties, which may contribute to its therapeutic effects. This compound has been shown to reduce oxidative stress and inflammation in animal models of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
The advantages of N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]-2-fluorobenzamide for lab experiments include its high yield and purity, low toxicity profile, and potent antitumor and anti-inflammatory activities. However, the limitations of this compound include its limited solubility in water, which may affect its bioavailability and therapeutic efficacy. Further research is needed to optimize the formulation and delivery of this compound for clinical use.
Future Directions
There are several future directions for the research and development of N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]-2-fluorobenzamide. One potential direction is to investigate the use of this compound in combination with other chemotherapeutic agents to enhance its antitumor activity. Another direction is to explore the potential use of this compound in the treatment of other oxidative stress-related diseases, such as neurodegenerative diseases. Additionally, further research is needed to optimize the formulation and delivery of this compound for clinical use.
Scientific Research Applications
N-[4-(5-benzoyl-1H-benzimidazol-2-yl)phenyl]-2-fluorobenzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antitumor activity against various cancer cell lines, including lung, breast, and liver cancer. This compound has also been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Properties
IUPAC Name |
N-[4-(6-benzoyl-1H-benzimidazol-2-yl)phenyl]-2-fluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H18FN3O2/c28-22-9-5-4-8-21(22)27(33)29-20-13-10-18(11-14-20)26-30-23-15-12-19(16-24(23)31-26)25(32)17-6-2-1-3-7-17/h1-16H,(H,29,33)(H,30,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUPNMIDCYDXGDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2)N=C(N3)C4=CC=C(C=C4)NC(=O)C5=CC=CC=C5F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H18FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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